Cas no 1706460-00-5 (6-Difluoromethyl-3-methyl-6,7-dihydro-5H-benzofuran-4-one)

• Product Name: 6-Difluoromethyl-3-methyl-6,7-dihydro-5H-benzofuran-4-one
• CAS No: 1706460-00-5
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 5171553
• Update Time: 2025-07-25

6-Difluoromethyl-3-methyl-6,7-dihydro-5H-benzofuran-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Difluoromethyl-3-methyl-6,7-dihydro-5H-benzofuran-4-one

• Inchi： 1S/C10H10F2O2/c1-5-4-14-8-3-6(10(11)12)2-7(13)9(5)8/h4,6,10H,2-3H2,1H3
• InChI Key： FKEKIKCGNQDTBD-UHFFFAOYSA-N
• SMILES： O1C2CC(C(F)F)CC(=O)C=2C(C)=C1

Additional information on 6-Difluoromethyl-3-methyl-6,7-dihydro-5H-benzofuran-4-one

Introduction to 6-Difluoromethyl-3-methyl-6,7-dihydro-5H-benzofuran-4-one (CAS No. 1706460-00-5)

6-Difluoromethyl-3-methyl-6,7-dihydro-5H-benzofuran-4-one (CAS No. 1706460-00-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the benzofuran class, which is a well-known scaffold in medicinal chemistry, often employed in the design of bioactive molecules. The presence of both fluorine and methyl substituents in its structure enhances its pharmacological profile, making it a promising candidate for further investigation.

The structure of 6-Difluoromethyl-3-methyl-6,7-dihydro-5H-benzofuran-4-one consists of a benzofuran core with a difluoromethyl group at the 6-position and a methyl group at the 3-position. This specific arrangement of substituents contributes to its distinct electronic and steric properties, which are crucial for its interaction with biological targets. The benzofuran ring itself is a versatile pharmacophore, known for its ability to modulate various biological pathways. The fluorine atoms introduce electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule, while the methyl group provides steric hindrance that can fine-tune its interaction with proteins.

In recent years, there has been a growing interest in fluorinated heterocycles as pharmaceutical intermediates due to their enhanced metabolic stability and improved binding properties. The dihydrobenzofuran moiety in this compound is particularly noteworthy, as it has been shown to exhibit significant activity in several pharmacological assays. For instance, derivatives of benzofuran have been investigated for their potential as kinase inhibitors, anti-inflammatory agents, and even neuroprotective compounds. The specific substitution pattern in 6-Difluoromethyl-3-methyl-6,7-dihydro-5H-benzofuran-4-one suggests that it may possess similar therapeutic potential.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the difluoromethyl group and the methyl substituent creates a scaffold that can be easily modified through various chemical transformations. This flexibility allows researchers to explore different analogs with tailored properties, enabling the optimization of potency, selectivity, and pharmacokinetic profiles. The benzofuran core provides a stable foundation for further derivatization, making it an attractive starting point for medicinal chemists.

Recent studies have highlighted the importance of fluorinated compounds in modern drug development. The ability of fluorine to influence molecular properties such as lipophilicity, solubility, and metabolic stability has made it an indispensable element in pharmaceutical design. In particular, the difluoromethyl group is known for its ability to enhance binding affinity and reduce metabolic degradation. This makes compounds like 6-Difluoromethyl-3-methyl-6,7-dihydro-5H-benzofuran-4-one particularly valuable for developing drugs with improved pharmacological properties.

The biological activity of this compound has been explored in several preclinical studies. Initial assays have suggested that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. While these findings are preliminary, they underscore the potential of this molecule as a therapeutic agent. Further research is needed to fully elucidate its mechanism of action and to assess its safety and efficacy in vivo.

In addition to its pharmacological potential, 6-Difluoromethyl-3-methyl-6,7-dihydro-5H-benzofuran-4-one also represents an important advancement in synthetic chemistry. The development of efficient synthetic routes to this compound has opened up new avenues for exploring related molecules. Researchers have leveraged modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis to achieve high yields and enantioselectivity in its preparation. These advancements not only facilitate the production of this compound but also contribute to the broader field of organic synthesis.

The pharmacokinetic profile of this compound is another area of interest. Early studies have indicated that it may possess favorable properties such as good oral bioavailability and reasonable metabolic stability. These characteristics are essential for any drug candidate intended for clinical use. However, more comprehensive studies are required to fully understand how the body processes this molecule and to identify any potential liabilities.

Overall, 6-Difluoromethyl-3-methyl-6,7-dihydro-5H-benzofuran-4-one (CAS No. 1706460-00-5) represents a significant advancement in pharmaceutical chemistry. Its unique structure combines several key features that make it an attractive candidate for further development. As research continues into its biological activity and synthetic feasibility, this compound holds promise for contributing to new therapeutic strategies across various disease areas.